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Compound of Interest

Compound Name:
2-METHYL-5-NITROPYRIDIN-3-

OL

CAS No.: 36625-58-8

Cat. No.: B1397746 Get Quote

A Note on Chemical Identity: The compound "2-METHYL-5-NITROPYRIDIN-3-OL" is not

uniquely identified in major chemical databases. However, this nomenclature likely refers to a

tautomeric form of the well-documented and commercially available compound 2-Hydroxy-5-

methyl-3-nitropyridine (CAS: 7464-14-4). Hydroxypyridines, particularly those with hydroxyl

groups at positions 2 or 4, exist in equilibrium with their pyridone tautomers.[1][2][3] In the case

of 2-hydroxypyridines, the equilibrium often favors the pyridone form.[1][2] This guide will

therefore focus on the properties and protocols associated with 2-Hydroxy-5-methyl-3-

nitropyridine (CAS: 7464-14-4), also known by its IUPAC name, 5-methyl-3-nitro-1H-pyridin-2-

one.[4]

Molecular Identity and Physicochemical Properties
2-Hydroxy-5-methyl-3-nitropyridine is a substituted pyridine derivative that serves as a valuable

intermediate in synthetic chemistry.[5] The presence of hydroxyl, methyl, and nitro groups on

the pyridine ring imparts a unique combination of reactivity and physical properties, making it a

versatile building block for more complex molecules in pharmaceutical and agrochemical

research.[5][6]

Chemical Structure and Tautomerism
The structure of this compound is subject to keto-enol tautomerism, a fundamental concept in

heterocyclic chemistry.[7] It exists as an equilibrium between the hydroxy (enol) form and the
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pyridone (keto) form. The position of this equilibrium can be influenced by the solvent, with

polar solvents generally favoring the pyridone tautomer.[1][2]

Caption: Tautomeric equilibrium of the title compound.

Core Physicochemical Data
The following table summarizes the key physical and chemical properties of 2-Hydroxy-5-

methyl-3-nitropyridine.

Property Value Source(s)

CAS Number 7464-14-4 [4][8]

Molecular Formula C₆H₆N₂O₃ [4][8]

Molecular Weight 154.12 g/mol [4][8]

Appearance
White to yellow powder or

crystal
[5]

Melting Point 179 °C (decomposes) [8]

Solubility

Soluble in Dimethylformamide

(DMF). Limited solubility in

water.

[5]

IUPAC Name
5-methyl-3-nitro-1H-pyridin-2-

one
[4]

Synonyms

5-Methyl-3-nitro-2-pyridinol, 5-

Methyl-3-nitro-2(1H)-pyridone,

6-Hydroxy-5-nitro-3-picoline

[4]

Synthesis and Chemical Reactivity
The strategic placement of the nitro group (an electron-withdrawing group) and the methyl

group (an electron-donating group) significantly influences the reactivity of the pyridine ring.

This compound is often used as a precursor for further functionalization.
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Recommended Synthesis Protocol
A common and effective method for synthesizing 2-Hydroxy-5-methyl-3-nitropyridine involves

the nitration of 2-amino-5-methylpyridine, followed by hydrolysis of the resulting intermediate.[9]

Protocol:

Dissolution: In a round-bottomed flask, dissolve 25 g of 2-amino-5-methylpyridine in 50 cm³

of concentrated sulfuric acid.

Nitration: Prepare a nitrating mixture of 40 cm³ concentrated nitric acid and 40 cm³

concentrated sulfuric acid. Add this mixture dropwise to the flask, maintaining the reaction

temperature at 130°C. Foaming will occur.

Quenching: After the addition is complete, pour the hot, colored solution onto 300 g of ice.

Neutralization & Precipitation: Adjust the pH of the solution to approximately 3-4 by the

careful addition of aqueous ammonia.

Isolation: Allow the mixture to stand in a refrigerator to facilitate complete precipitation.

Collect the precipitate by filtration, wash thoroughly with cold water, and dry.

Purification (Optional): The crude product can be recrystallized from hot water to yield the

purified compound.[9]
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Start: 2-amino-5-methylpyridine

Dissolve in conc. H₂SO₄

Add nitrating mixture (HNO₃/H₂SO₄)
Maintain at 130°C

Pour onto ice to quench

Adjust pH to 3-4 with aq. NH₃

Precipitate, filter, and wash

Final Product:
2-Hydroxy-5-methyl-3-nitropyridine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Hydroxy-5-methyl-3-nitropyridine.

Key Chemical Reactions
A primary application of this molecule is as a scaffold for further synthetic modifications. A

notable reaction is its conversion to a chlorinated intermediate, which is a versatile precursor

for nucleophilic substitution reactions.
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Chlorination: 2-Hydroxy-5-methyl-3-nitropyridine can be chlorinated using reagents like

thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃) to produce 2-chloro-5-methyl-3-

nitropyridine.[8] This chloro-derivative is highly valuable as the chlorine atom at the 2-

position is a good leaving group, readily displaced by various nucleophiles (e.g., amines,

alcohols, thiols) to build more complex molecular architectures.[10]

Applications in Research and Drug Development
The utility of 2-Hydroxy-5-methyl-3-nitropyridine is primarily as a chemical intermediate. Its

derivatives are explored for various biological activities.

Pharmaceutical Synthesis: It is used in the preparation of proteasome inhibitors containing

the 5-methylpyridin-2(1H)-one moiety.[8] The pyridine core is a "privileged structure" in

medicinal chemistry, frequently appearing in FDA-approved drugs.[10] The methyl group can

also play a crucial role in modulating a molecule's physicochemical properties and metabolic

stability, which is a key consideration in drug design.[11]

Agrochemicals: Substituted nitropyridines are precursors in the synthesis of novel

insecticides and fungicides.[10][12] The reactivity of this compound allows for the systematic

modification of its structure to optimize for target-specific activity and environmental safety.

Materials Science: The compound and its derivatives may be used in the synthesis of

functional materials, where the nitro and hydroxy groups can be modified to tune optical or

electronic properties.[13]

Safety, Handling, and Storage
As a nitro-containing aromatic compound, 2-Hydroxy-5-methyl-3-nitropyridine requires careful

handling to minimize risk to laboratory personnel.

Hazard Identification
The compound is classified with the following hazards according to the Globally Harmonized

System (GHS):[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]
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H335: May cause respiratory irritation.[4]

Recommended Handling and Personal Protective
Equipment (PPE)
A systematic approach to handling is essential to ensure laboratory safety.

Before Handling

Wear appropriate PPE:
- Nitrile gloves

- Safety glasses/goggles
- Lab coat

Work in a well-ventilated area
or chemical fume hood

Handling the Compound

Avoid contact with skin, eyes,
and clothing Avoid breathing dust Storage

Store in a tightly closed container
in a cool, dry place

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Hydroxy-5-methyl-3-nitropyridine.

Storage and Stability
The compound is stable under normal laboratory conditions.[14] It should be stored in a cool,

dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and
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strong bases.[15] Keep the container tightly sealed when not in use.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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